The Discovery and Synthesis of HIV-1 Fusion Inhibitor T-20 (Enfuvirtide): A Technical Guide
The Discovery and Synthesis of HIV-1 Fusion Inhibitor T-20 (Enfuvirtide): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of the HIV-1 fusion inhibitor, T-20, also known as Enfuvirtide. Marketed under the brand name Fuzeon, T-20 represents a significant milestone in antiretroviral therapy as the first-in-class fusion inhibitor, offering a unique mechanism of action against HIV-1.
Discovery and Development
The journey of T-20 (Enfuvirtide) began with the exploration of novel therapeutic strategies to combat HIV-1, moving beyond the conventional reverse transcriptase and protease inhibitors. In 1993, a synthetic peptide, initially named DP-178, demonstrated remarkable antiretroviral activity in vitro.[1][2] This peptide was directed against the gp41 transmembrane portion of the HIV envelope glycoprotein.[1][2]
Developed by researchers at Duke University who later formed the pharmaceutical company Trimeris, the compound was designated T-20 in 1996.[3] Trimeris entered into a partnership with Hoffmann-La Roche in 1999 to further develop the drug.[3] Following successful clinical trials, Enfuvirtide was approved by the U.S. Food and Drug Administration (FDA) on March 13, 2003, as the first HIV fusion inhibitor.[3][4] This approval was based on studies demonstrating a significant reduction in serum viral load when T-20 was added to optimized antiretroviral regimens in treatment-experienced patients.[3][5]
Mechanism of Action: Inhibition of HIV-1 Fusion
Enfuvirtide's unique mechanism of action targets the final stage of the HIV-1 entry process: the fusion of the viral and host cell membranes.[3][6] This process is mediated by the viral envelope glycoprotein complex, which consists of gp120 and gp41.
The key steps in HIV-1 entry and the inhibitory action of T-20 are as follows:
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Binding: The viral surface glycoprotein gp120 binds to the CD4 receptor on the host T-cell.[4]
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Co-receptor Binding: This initial binding triggers a conformational change in gp120, allowing it to bind to a co-receptor (CCR5 or CXCR4).[4]
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gp41 Conformational Change: Co-receptor binding induces a significant conformational change in the transmembrane glycoprotein gp41. The N-terminal heptad repeat (HR1) and the C-terminal heptad repeat (HR2) domains of gp41 are exposed.[1]
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Pre-hairpin Intermediate Formation: gp41 inserts its fusion peptide into the host cell membrane, forming a "pre-hairpin" intermediate structure.
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Six-Helix Bundle Formation: The HR1 and HR2 domains of gp41 then fold back on each other to form a stable six-helix bundle, pulling the viral and cellular membranes together and leading to the formation of a fusion pore.[1] This allows the viral capsid to enter the host cell.[3]
T-20, a synthetic 36-amino acid peptide, is designed to mimic the HR2 domain of gp41.[4] It competitively binds to the HR1 domain of gp41, preventing the interaction between HR1 and HR2.[4] This disruption blocks the formation of the six-helix bundle, halting the fusion process and effectively preventing the virus from entering the host cell.[1][3]
Chemical Synthesis of T-20 (Enfuvirtide)
Enfuvirtide is a 36-amino acid peptide with the following sequence: Ac-YTSLIHSLIEESQNQQEKNEQELLELDKWASLWNWF-NH2 [3]
The large-scale synthesis of a peptide of this length presents significant chemical challenges. The commercial production of Enfuvirtide is a landmark in industrial peptide chemistry and is achieved through a hybrid approach combining solid-phase and solution-phase synthesis techniques.[7][8]
Hybrid Solid-Phase and Solution-Phase Synthesis
This method involves the synthesis of peptide fragments on a solid support (resin), followed by their purification and subsequent coupling in a solution.[7][8]
General Workflow:
-
Fragment Synthesis (Solid-Phase): The total peptide sequence is divided into smaller, manageable fragments. Each fragment is synthesized on a solid resin, typically using Fmoc (9-fluorenylmethoxycarbonyl) chemistry.[9]
-
Cleavage from Resin: Once a fragment is synthesized, it is cleaved from the solid support.
-
Fragment Purification: Each fragment is purified to a high degree, often using techniques like reverse-phase high-performance liquid chromatography (RP-HPLC).
-
Fragment Condensation (Solution-Phase): The purified fragments are then coupled together in solution to form the full-length peptide.
-
Final Purification: The final crude peptide is purified by preparative RP-HPLC to yield the highly pure active pharmaceutical ingredient.[8]
Quantitative Data
The antiviral activity of Enfuvirtide is quantified by its 50% inhibitory concentration (IC50) and its binding affinity (Kd). These values can vary depending on the specific HIV-1 strain and the assay used.
| Parameter | Value Range | Description |
| IC50 | 4 to 280 nM (18 to 1260 ng/mL) | The concentration of Enfuvirtide required to inhibit 50% of HIV-1 replication in laboratory and primary isolates of clades A to G.[10] |
| IC50 (cMAGI assay) | 0.089 to 107 nM (0.4 to 480 ng/mL) | The IC50 for baseline clinical isolates as determined by the cMAGI assay.[10] |
| IC50 (cell-cell fusion) | 23 ± 6 nM | The concentration required to achieve 50% inhibition in a cell-cell fusion assay.[11] |
| Binding Affinity (Kd) | 307 nM | The dissociation constant for the binding of an Enfuvirtide-PEG conjugate to a functional domain of HIV gp41.[12] |
| Plasma Protein Binding | 92% | The percentage of Enfuvirtide bound to plasma proteins in HIV-infected plasma.[10] |
| Half-life (T1/2) | 3.8 hours | The in vivo half-life of Enfuvirtide.[10] |
Experimental Protocols
Cell-Cell Fusion Assay
This assay measures the ability of an inhibitor to block the fusion of cells expressing the HIV-1 envelope glycoprotein with cells expressing CD4 and co-receptors.
Methodology:
-
Cell Culture:
-
Effector cells (e.g., HEK293T) are engineered to express the HIV-1 envelope glycoproteins (gp120/gp41).
-
Target cells (e.g., U87.CD4.CXCR4/CCR5) are engineered to express CD4 and the appropriate co-receptors.
-
-
Co-culture: Effector and target cells are co-cultured in a 96-well plate.
-
Inhibitor Addition: Serial dilutions of Enfuvirtide are added to the co-culture wells.
-
Incubation: The plate is incubated to allow for cell fusion.
-
Quantification of Fusion: Fusion events are quantified. This can be done using a reporter gene system (e.g., luciferase or β-galactosidase) where fusion leads to the activation of the reporter gene in the fused cells.
-
Data Analysis: The percentage of fusion inhibition is calculated for each inhibitor concentration, and the IC50 value is determined using software such as GraphPad Prism.[13]
Viral Infectivity Assay
This assay measures the ability of an inhibitor to prevent infection of target cells by cell-free HIV-1 virions.
Methodology:
-
Cell Culture: Target cells (e.g., TZM-bl cells, which express CD4, CXCR4, and CCR5 and contain a luciferase reporter gene under the control of the HIV-1 LTR) are seeded in 96-well plates.
-
Virus Preparation: A known amount of HIV-1 virus stock is prepared.
-
Inhibitor Treatment: The target cells are pre-incubated with serial dilutions of Enfuvirtide.
-
Infection: The cells are then infected with the HIV-1 virus stock.
-
Incubation: The infected cells are incubated for a period (e.g., 48 hours) to allow for viral entry, replication, and expression of viral proteins.
-
Quantification of Infection: The level of infection is quantified by measuring the expression of a reporter gene (e.g., luciferase activity) or a viral protein (e.g., p24 antigen).
-
Data Analysis: The percentage of inhibition of viral replication is calculated for each inhibitor concentration, and the EC50 (50% effective concentration) is determined.
Pharmacokinetic Analysis in Animal Models
This protocol is used to determine the in vivo pharmacokinetic properties of Enfuvirtide.
Methodology:
-
Animal Model: Sprague-Dawley rats are typically used.[12]
-
Drug Administration: A single subcutaneous injection of Enfuvirtide is administered at a specific dosage (e.g., 1.7 µmol/kg).[12]
-
Blood Sampling: Blood samples are collected at various time points post-injection.
-
Plasma Preparation: Plasma is separated from the blood samples.
-
Concentration Determination: The concentration of Enfuvirtide in the plasma samples is determined using a validated analytical method, such as RP-HPLC.[12]
-
Data Analysis: Pharmacokinetic parameters, including half-life (T1/2), maximum concentration (Cmax), and area under the curve (AUC), are calculated from the plasma concentration-time data.[12]
Conclusion
Enfuvirtide (T-20) remains a cornerstone in the understanding of HIV-1 entry and a valuable therapeutic option for treatment-experienced patients. Its discovery and development paved the way for a new class of antiretroviral drugs and highlighted the viral fusion process as a critical target for therapeutic intervention. The complex synthesis of this peptide therapeutic on a commercial scale represents a significant achievement in pharmaceutical manufacturing. Ongoing research continues to build upon the foundation laid by T-20, with the development of next-generation fusion inhibitors with improved pharmacokinetic profiles and broader activity against resistant strains.
References
- 1. Enfuvirtide (T-20): A Novel Human Immunodeficiency Virus Type 1 Fusion Inhibitor [natap.org]
- 2. academic.oup.com [academic.oup.com]
- 3. Enfuvirtide - Wikipedia [en.wikipedia.org]
- 4. What is the mechanism of Enfuvirtide? [synapse.patsnap.com]
- 5. Enfuvirtide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. tandfonline.com [tandfonline.com]
- 7. WO2011095989A2 - An improved process for the preparation of enfuvirtide - Google Patents [patents.google.com]
- 8. WO2011095989A2 - An improved process for the preparation of enfuvirtide - Google Patents [patents.google.com]
- 9. journals.asm.org [journals.asm.org]
- 10. hivclinic.ca [hivclinic.ca]
- 11. medchemexpress.com [medchemexpress.com]
- 12. Enfuvirtide−PEG conjugate: A potent HIV fusion inhibitor with improved pharmacokinetic properties - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Enfuvirtide (T20)-Based Lipopeptide Is a Potent HIV-1 Cell Fusion Inhibitor: Implications for Viral Entry and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
